Cas no 140935-32-6 (Methanone, 2-benzothiazolyl(4-bromophenyl)-)

• Product Name: Methanone, 2-benzothiazolyl(4-bromophenyl)-
• CAS No: 140935-32-6
• MF: C₁₄H₈BrNOS
• MW: 318.18842124939
• CID: 1299663
• Update Time: 2024-08-03

Methanone, 2-benzothiazolyl(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl(4-bromophenyl)-

• Inchi： 1S/C14H8BrNOS/c15-10-7-5-9(6-8-10)13(17)14-16-11-3-1-2-4-12(11)18-14/h1-8H
• InChI Key： PSJAEGBZZNCLOS-UHFFFAOYSA-N
• SMILES： C(C1=NC2=CC=CC=C2S1)(C1=CC=C(Br)C=C1)=O

Computed Properties

• Exact Mass: 316.95104

Experimental Properties

• Density: 1.586±0.06 g/cm3(Predicted)
• Melting Point: 121-123 °C
• Boiling Point: 456.5±47.0 °C(Predicted)
• PSA: 29.96
• pka: -1.56±0.10(Predicted)